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Compound of Interest

Compound Name: 2-Bromo-5-(cyclohexyl)pyrazine

CAS No.: 1086382-84-4

Cat. No.: B3211290

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 2-Bromo-5-(cyclohexyl)pyrazine
(CAS 1086382-84-4), a heterocyclic compound with potential applications in medicinal

chemistry and materials science. Drawing upon data from related pyrazine derivatives and

established principles of organic chemistry, this document will explore its properties, synthesis,

reactivity, and potential applications, with a strong emphasis on safety and handling.

Introduction: The Significance of the Pyrazine
Scaffold
Pyrazine, a six-membered heterocyclic aromatic ring containing two nitrogen atoms at positions

1 and 4, is a privileged scaffold in the realm of biologically active compounds.[1][2] Its

derivatives are integral components of numerous natural products, pharmaceuticals, and

functional materials.[1][3][4] The pyrazine core can engage in various non-covalent

interactions, including hydrogen bonding and π-stacking, which are crucial for molecular

recognition and binding to biological targets.[2] Marketed drugs containing the pyrazine moiety,

such as the antitubercular agent Pyrazinamide and the diuretic Amiloride, underscore the
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therapeutic importance of this heterocyclic system.[1][2] The introduction of various

substituents onto the pyrazine ring allows for the fine-tuning of its physicochemical and

pharmacological properties, making it a versatile building block in drug discovery.[2][3][4][5]

Physicochemical and Spectroscopic Properties
(Predicted)
While specific experimental data for 2-Bromo-5-(cyclohexyl)pyrazine is not readily available

in the public domain, its properties can be predicted based on the analysis of structurally similar

compounds.

Table 1: Predicted Physicochemical Properties
Property

Predicted
Value/Information

Basis for Prediction

Molecular Formula C₁₀H₁₃BrN₂ Based on chemical structure

Molecular Weight 241.13 g/mol
Calculated from atomic

weights

Appearance
Likely a solid or high-boiling

liquid

High molecular weight and

polarity

Solubility

Soluble in organic solvents

(e.g., DCM, Chloroform, Ethyl

Acetate); sparingly soluble in

water

Presence of a large non-polar

cyclohexyl group and a polar

pyrazine ring

LogP ~3.5 - 4.5

Estimated based on similar

structures (e.g., 2-bromo-5-

cyclopropylpyridine XlogP =

2.8[6])

Spectroscopic Characterization (Anticipated)
¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the

cyclohexyl group (a series of multiplets in the aliphatic region) and two distinct aromatic
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protons on the pyrazine ring. The chemical shifts of the pyrazine protons will be influenced

by the electronic effects of the bromine and cyclohexyl substituents.

¹³C NMR: The carbon NMR spectrum will display signals corresponding to the six carbons of

the cyclohexyl ring and the four carbons of the pyrazine ring. The carbon atom attached to

the bromine will be significantly deshielded.

Mass Spectrometry: The mass spectrum should exhibit a characteristic isotopic pattern for a

monobrominated compound, with two peaks of nearly equal intensity separated by 2 m/z

units (M+ and M+2). The fragmentation pattern would likely involve the loss of the cyclohexyl

group or bromine.

Synthesis and Reactivity
The synthesis of 2-Bromo-5-(cyclohexyl)pyrazine would likely involve a multi-step sequence.

A plausible synthetic strategy is outlined below.

Proposed Synthetic Pathway

Starting Materials

Reaction Product

2,5-Dibromopyrazine

Cross-Coupling Reaction
(e.g., Kumada, Negishi, or Suzuki)

Cyclohexyl Grignard or Cyclohexylzinc Reagent

2-Bromo-5-(cyclohexyl)pyrazine

Click to download full resolution via product page

Caption: Proposed synthesis of 2-Bromo-5-(cyclohexyl)pyrazine via cross-coupling.

Step-by-Step Experimental Protocol (Hypothetical)
Preparation of the Organometallic Reagent: Prepare the cyclohexyl Grignard reagent

(cyclohexylmagnesium bromide) from cyclohexyl bromide and magnesium turnings in an
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anhydrous ether solvent (e.g., THF or diethyl ether) under an inert atmosphere (e.g., Argon

or Nitrogen).

Cross-Coupling Reaction: In a separate reaction vessel, dissolve 2,5-dibromopyrazine in an

appropriate anhydrous solvent. Add a suitable palladium or nickel catalyst (e.g., Pd(PPh₃)₄ or

Ni(dppf)Cl₂) and the pre-formed cyclohexyl Grignard reagent. The reaction mixture is then

heated to facilitate the cross-coupling.

Work-up and Purification: Upon completion, the reaction is quenched with an aqueous

solution (e.g., saturated ammonium chloride). The product is extracted into an organic

solvent, and the combined organic layers are washed, dried, and concentrated. The crude

product is then purified by column chromatography on silica gel.

Causality Behind Experimental Choices:

Inert Atmosphere: Grignard reagents are highly reactive towards oxygen and moisture,

necessitating an inert atmosphere to prevent their decomposition.

Anhydrous Solvents: The use of anhydrous solvents is critical to prevent the quenching of

the organometallic reagent.

Catalyst Selection: Palladium and nickel catalysts are highly effective in mediating cross-

coupling reactions between aryl halides and organometallic reagents.[7] The choice of

ligands on the metal center can significantly influence the reaction efficiency.

Reactivity of the Bromine Atom
The bromine atom in 2-Bromo-5-(cyclohexyl)pyrazine serves as a versatile handle for further

functionalization. It can participate in a variety of transition-metal-catalyzed cross-coupling

reactions, such as Suzuki, Stille, Sonogashira, Buchwald-Hartwig, and Heck reactions.[8] This

allows for the introduction of a wide range of substituents at the 2-position of the pyrazine ring,

enabling the synthesis of diverse libraries of compounds for structure-activity relationship

(SAR) studies in drug discovery.

Potential Applications in Drug Discovery and
Materials Science
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While specific applications for 2-Bromo-5-(cyclohexyl)pyrazine have not been reported, its

structural features suggest potential utility in several areas:

Medicinal Chemistry: Pyrazine derivatives are known to exhibit a broad spectrum of

biological activities, including anticancer, antibacterial, anti-inflammatory, and antiviral

properties.[3][4] The cyclohexyl group can enhance lipophilicity, which may improve cell

membrane permeability and oral bioavailability. This compound could serve as a key

intermediate for the synthesis of novel kinase inhibitors, receptor antagonists, or other

therapeutic agents.[5][9]

Materials Science: Pyrazine-containing polymers and organic materials have garnered

interest for their potential use in electronic and optical devices.[1] The bromo- and

cyclohexyl-substituted pyrazine could be a building block for the synthesis of novel

conjugated polymers or liquid crystals with tailored properties.

Safety, Handling, and Storage
Given the absence of a specific Safety Data Sheet (SDS) for 2-Bromo-5-
(cyclohexyl)pyrazine, the following precautions are based on data for structurally related

brominated heterocyclic compounds.[10][11][12][13]

Hazard Identification
Acute Toxicity: Likely harmful if swallowed, in contact with skin, or if inhaled.[11]

Skin Corrosion/Irritation: May cause skin irritation.[11][13]

Eye Damage/Irritation: May cause serious eye irritation or damage.[11][13][14]

Respiratory Irritation: May cause respiratory irritation.[11][13]

Handling and Personal Protective Equipment (PPE)
Ventilation: Use only in a well-ventilated area, preferably in a chemical fume hood.[10][12]

Personal Protective Equipment:

Eye/Face Protection: Wear chemical safety goggles and/or a face shield.[10][12][13]
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Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and protective clothing.[10]

[12][13]

Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator with

an appropriate cartridge.[12]

Hygiene Measures: Wash hands thoroughly after handling. Do not eat, drink, or smoke when

using this product.[10][11][12]

Storage
Store in a tightly closed container in a cool, dry, and well-ventilated place.[10]

Keep away from incompatible materials such as strong oxidizing agents and strong acids.

[10]

First-Aid Measures
Inhalation: Remove the person to fresh air and keep comfortable for breathing. Call a poison

center or doctor if you feel unwell.[10][11]

Skin Contact: Wash with plenty of soap and water. If skin irritation occurs, get medical

advice/attention.[10][11]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. Immediately call a poison center or doctor.[10]

Ingestion: Rinse mouth. Call a poison center or doctor if you feel unwell.[10][11]

Conclusion
2-Bromo-5-(cyclohexyl)pyrazine is a halogenated heterocyclic compound with significant

potential as a building block in medicinal chemistry and materials science. While specific

experimental data for this compound is limited, its properties and reactivity can be reasonably

predicted from related structures. The pyrazine core, coupled with the versatile bromine handle

and the lipophilic cyclohexyl group, makes it an attractive scaffold for the development of novel

molecules with tailored functions. As with any chemical substance, proper safety precautions

must be observed during its handling and use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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